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Compound of Interest

Compound Name: Chlorodifluoroacetic anhydride

Cat. No.: B1329485 Get Quote

An In-depth Technical Guide to Chlorodifluoroacetic Anhydride

Introduction
Chlorodifluoroacetic anhydride, with the chemical formula C4Cl2F4O3, is a highly reactive

chemical intermediate of significant interest to researchers, scientists, and professionals in drug

development.[1][2][3] Its utility stems from its ability to introduce chlorodifluoroacetyl groups into

various organic molecules, a key step in the synthesis of complex fluorinated compounds.[1]

This guide provides a comprehensive overview of the physical and chemical properties of

chlorodifluoroacetic anhydride, its applications, and relevant experimental considerations.

Physical and Chemical Properties
Chlorodifluoroacetic anhydride is a colorless liquid at room temperature.[1][4] A summary of

its key physical and chemical properties is presented in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C4Cl2F4O3 [1][2][4][5]

Linear Formula (ClCF2CO)2O [6]

Molecular Weight 242.93 g/mol [1][3][4][5]

CAS Number 2834-23-3 [1][2][4][5][6]

Appearance Colorless liquid [1][4]

Density 1.395 g/mL at 25 °C [1][6][7]

Boiling Point 96 - 97 °C [1][4][6][7]

Refractive Index n20/D 1.347 [1][6]

Solubility
Slightly soluble in water (1.4

g/L at 25°C).[7]
[7]

Stability

Stable under recommended

storage conditions, but

sensitive to moisture.[4][8]

[4][8]

Purity ≥ 98% (Assay by titration) [1][6]

Chemical Reactivity and Mechanisms
As an acid anhydride, the reactivity of chlorodifluoroacetic anhydride is characterized by the

electrophilicity of its carbonyl carbons, making it susceptible to nucleophilic acyl substitution

reactions.[9] The presence of electronegative fluorine and chlorine atoms further enhances this

reactivity. Common reactions involve nucleophiles such as water, alcohols, and amines, leading

to the formation of carboxylic acids, esters, and amides, respectively.[9]
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Reactants

Products

Chlorodifluoroacetic Anhydride
((ClCF₂)CO)₂O

Chlorodifluoroacetic Acid
(ClCF₂COOH)

+ H₂O (Hydrolysis)

Acylated Product
(ClCF₂CO-Nu)

+ R'OH (Alcoholysis) → Ester

+ R'NH₂ (Aminolysis) → Amide

Nucleophile
(H-Nu)

Click to download full resolution via product page

General reaction pathways of chlorodifluoroacetic anhydride.

Applications in Research and Development
Chlorodifluoroacetic anhydride is a versatile reagent with several applications in scientific

research and industrial processes.

Synthesis of Fluorinated Compounds: It serves as a crucial intermediate in the synthesis of

various fluorinated organic compounds, which are of significant interest in the

pharmaceutical and agrochemical industries due to their enhanced biological activity and

stability.[1]

Derivatization Agent: It is used as a derivatizing agent for amines and alcohols in gas

chromatography (GC) applications.[5] This process enhances the volatility and thermal

stability of the analytes, improving their separation and detection.[7]

Drug Development: The anhydride is an intermediate in the synthesis of active

pharmaceutical ingredients (APIs).[1] The introduction of the chlorodifluoroacetyl group can

significantly alter the pharmacokinetic and pharmacodynamic properties of drug candidates.
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Material Science: It plays a role in the development of advanced materials, including

specialty polymers with enhanced thermal stability and chemical resistance for use in

electronics and coatings.[1]

Experimental Methodologies
Synthesis of a Related Anhydride: Chloroacetic
Anhydride
While a specific, detailed protocol for the synthesis of chlorodifluoroacetic anhydride was not

found in the provided search results, a common method for synthesizing a similar compound,

chloroacetic anhydride, involves the reaction of chloroacetyl chloride with sodium

chloroacetate. This can serve as a representative workflow.

Reaction: ClCH₂COCl + ClCH₂COONa → (ClCH₂CO)₂O + NaCl

Procedure Outline:

Sodium monochloroacetate is slowly added to a stirred solution of chloroacetyl chloride in a

suitable solvent like dry benzene.[10]

The reaction mixture is refluxed for several hours.[10]

After cooling, the precipitated salts are filtered off.[10]

The product can be isolated from the filtrate by crystallization or vacuum distillation.[10]
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Click to download full resolution via product page

Workflow for the synthesis of chloroacetic anhydride.

Derivatization for GC-MS Analysis
Chlorodifluoroacetic anhydride is employed as a derivatization reagent, for instance, in the

determination of estrone and 17β-estradiol in hair by GC-MS.[7] The general workflow for such

an analysis is outlined below.
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Start: Sample Containing
Analytes (e.g., amines, alcohols)

Add Chlorodifluoroacetic Anhydride
and a suitable solvent/catalyst

Incubate to allow for derivatization reaction

Extract the derivatized analytes

Inject into GC-MS for
separation and detection

End: Quantify Analytes

Click to download full resolution via product page

Workflow for analyte derivatization using chlorodifluoroacetic anhydride.

Safety and Handling
Chlorodifluoroacetic anhydride is a hazardous substance and must be handled with

appropriate safety precautions.

Hazards: It is classified as toxic if swallowed, harmful in contact with skin, and causes severe

skin burns and eye damage.[6][11] It is corrosive and a lachrymator.[7][12]

Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[12] Avoid

contact with skin, eyes, and clothing, and avoid inhalation of vapor or mist.[4] Wear

appropriate personal protective equipment (PPE), including gloves, goggles, and a face

shield.[6]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[4] It

should be stored away from incompatible materials such as strong oxidizing agents and

strong bases.[4]
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Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[4] Fire may produce hazardous decomposition products including

carbon oxides, hydrogen chloride gas, and hydrogen fluoride.[4]

Conclusion
Chlorodifluoroacetic anhydride is a valuable and highly reactive chemical with important

applications in the synthesis of fluorinated compounds, drug development, and material

science. Its utility is underscored by its ability to introduce the chlorodifluoroacetyl moiety into

organic molecules. A thorough understanding of its physical and chemical properties, reactivity,

and handling requirements is essential for its safe and effective use in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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